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Compound of Interest

Compound Name: Hept-6-en-2-amine

CAS No.: 196208-23-8

Cat. No.: B1373209

Get Quote

Abstract
Hept-6-en-2-amine (also known as 1-methylhex-5-enylamine) represents a high-value "chiral

linchpin" in the synthesis of nitrogen heterocycles. Its structure—featuring a primary amine at a

chiral center tethered to a terminal alkene—makes it an ideal precursor for accessing chiral

azepanes (7-membered rings) and 2,6-disubstituted piperidines (6-membered rings) via Ring-

Closing Metathesis (RCM) or intramolecular hydroamination. This guide outlines the chemical

profile, strategic logic, and validated protocols for deploying this intermediate in the synthesis of

bioactive scaffolds, such as Cathepsin K inhibitors and alkaloid mimetics.
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Property Specification

IUPAC Name Hept-6-en-2-amine

CAS Number

196208-23-8 (Racemic) / 14502-42-2 (Related

alkyne analog often confused; verify specific

isomer)

Molecular Formula C₇H₁₅N

Molecular Weight 113.20 g/mol

Chirality
C2 is a stereocenter. Available as (S)-, (R)-, or

racemate.

Key Functionality

Nucleophilic Amine: Handle for coupling

(amides, ureas, alkylation).Terminal Alkene:

Handle for RCM, cross-coupling, or radical

cyclization.[1]

Strategic Utility

Tether Length: The 3-carbon spacer between

the chiral center and the alkene (C3-C4-C5) is

geometrically optimal for forming 7-membered

rings (azepanes) when coupled with a 2-carbon

partner (e.g., acryloyl/allyl).

Core Application: Synthesis of Chiral Azepanes via RCM
The most potent application of hept-6-en-2-amine is in the synthesis of 2-methyl-azepan-one

scaffolds.[1] These 7-membered lactams are critical pharmacophores in protease inhibitors

(e.g., Cathepsin K inhibitors) and psychotropic agents.

Mechanistic Logic
Amide Coupling: The amine is acylated with acryloyl chloride.[1]

Pre-organization: The resulting amide (N-acryloyl-hept-6-en-2-amine) contains two terminal

alkenes separated by a 6-atom chain (C=C-C(=O)-N-C-C-C-C=C).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/enamine/ena580350142?context=bbe
https://www.benchchem.com/product/b1373209/docs?utm_src=pdf-body#application-note-strategic-utilization-of-hept-6-en-2-amine-in-pharmaceutical-synthesis
https://www.sigmaaldrich.com/HK/zh/product/enamine/ena580350142?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/enamine/ena580350142?context=bbe
https://www.benchchem.com/product/b1373209/docs?utm_src=pdf-body#application-note-strategic-utilization-of-hept-6-en-2-amine-in-pharmaceutical-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1373209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ring-Closing Metathesis (RCM): Treatment with a Ruthenium carbene catalyst (Grubbs II)

effects cyclization, releasing ethylene and forming the 7-membered unsaturated lactam.

Stereoretention: The chiral center at C2 (derived from the amine) is preserved, dictating the

stereochemistry of the methyl group on the azepane ring.
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Caption: Reaction pathway for the conversion of Hept-6-en-2-amine to a chiral azepane

scaffold via RCM.

Detailed Experimental Protocol
Protocol A: Synthesis of (S)-3,4,5,8-Tetrahydro-2-methylazocin-
7(2H)-one (Azepane Precursor)
Note: This protocol assumes the use of (S)-hept-6-en-2-amine to generate the (S)-2-methyl

azepane scaffold.[2]

Reagents:

(S)-Hept-6-en-2-amine (1.0 equiv)

Acryloyl chloride (1.1 equiv)

Triethylamine (Et₃N) (1.5 equiv)
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Grubbs Catalyst, 2nd Generation (2-5 mol%)

Dichloromethane (DCM) (Anhydrous, degassed)

Step 1: Acylation (Formation of the Diene)

Setup: Charge a flame-dried round-bottom flask with (S)-hept-6-en-2-amine (10 mmol) and

anhydrous DCM (50 mL) under nitrogen atmosphere.

Base Addition: Add Et₃N (15 mmol) and cool the solution to 0°C using an ice bath.

Acylation: Dropwise add acryloyl chloride (11 mmol) over 15 minutes. The reaction is

exothermic; maintain temperature <5°C.[1]

Monitoring: Allow to warm to room temperature (RT) and stir for 2 hours. Monitor by TLC

(formation of amide, disappearance of amine).

Workup: Quench with saturated NaHCO₃. Extract with DCM (3x).[1] Wash organics with 1N

HCl (to remove unreacted amine/Et₃N) and brine. Dry over Na₂SO₄ and concentrate.

Purification: Flash chromatography (Hexanes/EtOAc) to yield N-(hept-6-en-2-yl)acrylamide.

Step 2: Ring-Closing Metathesis (Cyclization)

Dilution (Critical): Dissolve the diene amide (from Step 1) in degassed anhydrous DCM to a

concentration of 5 mM (approx. 0.005 M).[1] Note: High dilution is essential to favor

intramolecular cyclization over intermolecular polymerization.[1]

Catalyst Addition: Add Grubbs II catalyst (2 mol% relative to diene).

Reaction: Reflux the mixture (40°C) under a nitrogen stream for 4–12 hours. The nitrogen

stream helps remove the generated ethylene gas, driving the equilibrium forward.

Quenching: Cool to RT. Add activated charcoal or DMSO (50 equiv relative to Ru) and stir for

1 hour to sequester the ruthenium.

Purification: Filter through a pad of celite/silica. Concentrate the filtrate. Purify via flash

chromatography to isolate the (S)-7-methyl-1,3,4,7-tetrahydro-2H-azepin-2-one.
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Quantitative Data Summary:

Step Reaction Type Typical Yield Key Parameter

1 Amide Coupling 85–92%

Temperature control

(0°C) to prevent

polymerization.

2 RCM (Cyclization) 78–85%
Concentration (5 mM)

to avoid oligomers.

Alternative Application: Hydroamination[2]
For researchers targeting piperidines (6-membered rings) rather than azepanes, Hept-6-en-2-
amine serves as a substrate for intramolecular hydroamination.[1]

Pathway: Metal-catalyzed (e.g., Gold or Lanthanide) cyclization.[1]

Regioselectivity:

Markovnikov addition (N attacks internal carbon C6) ngcontent-ng-c567981813=""

_nghost-ng-c1980439775="" class="inline ng-star-inserted">

2,6-dimethylpiperidine.

Anti-Markovnikov addition (N attacks terminal carbon C7) ngcontent-ng-c567981813=""

_nghost-ng-c1980439775="" class="inline ng-star-inserted">

2-methylazepane.

Significance: This route is 100% atom-economic (no byproducts like ethylene) and is

preferred for "Green Chemistry" workflows.[1]

Troubleshooting & Expert Insights
Volatile Amine: Hept-6-en-2-amine is relatively volatile.[1] Avoid prolonged high-vacuum

exposure during the initial handling.[1] Store as a hydrochloride salt if long-term storage is

required.[1]
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Catalyst Poisoning: The free amine group can coordinate to and poison Ruthenium catalysts.

[1] Therefore, always convert the amine to an amide (or carbamate/urea) before attempting

RCM. Do not attempt RCM on the free amine directly without Lewis acid additives.[1]

Isomerization: During RCM, the double bond may migrate.[1] If the product contains isomeric

impurities, lower the reaction temperature or switch to the Hoveyda-Grubbs II catalyst, which

often operates efficiently at lower temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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